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Introduction
Iron is a vital element for numerous biological functions, yet its excess can be toxic. The

peptide hormone hepcidin is the master regulator of systemic iron homeostasis.[1][2]

Synthesized primarily in the liver, hepcidin controls iron absorption and its distribution

throughout the body.[3][4] The synthesis process begins with an 84-amino acid preprohormone,

which is cleaved into prohepcidin and subsequently processed into the mature, biologically

active 25-amino acid peptide (hepcidin-25).[4][5] This active form binds to the iron exporter

ferroportin, causing its degradation and thereby reducing iron entry into the plasma.[2][5]

In circulation, alongside the active hepcidin-25, its precursor (prohepcidin) and various N-

terminally truncated isoforms, such as hepcidin-20 and hepcidin-22, can be detected.[6][7] The

clinical utility of measuring these different forms as biomarkers for iron status is a subject of

ongoing research. This guide provides an objective comparison between hepcidin-20 and

prohepcidin, supported by experimental data, to assist researchers, scientists, and drug

development professionals in selecting the appropriate biomarker for their studies.

Hepcidin Processing and Regulation
The production of bioactive hepcidin is a multi-step process. Initially synthesized as a

prepropeptide, it is converted to prohepcidin after the removal of a signal peptide.[5] The crucial

final step is the cleavage of prohepcidin by the prohormone convertase furin within the

hepatocyte to release the mature hepcidin-25 peptide into circulation.[8][9] This processing

appears to be a constitutive process, not directly regulated by iron levels.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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